Cas no 1227808-39-0 (1-(aminomethyl)-3,3-difluoro-cyclohexanol)

• Product Name: 1-(aminomethyl)-3,3-difluoro-cyclohexanol
• CAS No: 1227808-39-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• MDL: MFCD20726753
• CID: 5272807
• Update Time: 2026-03-09

1-(aminomethyl)-3,3-difluoro-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-3,3-difluorocyclohexanol
• AB91170
• 1-Aminomethyl-3,3-difluoro-cyclohexanol
• 1-(aminomethyl)-3,3-difluorocyclohexan-1-ol
• 1-(AMINOMETHYL)-3, 3-DIFLUOROCYCLOHEXAN-l-OL
• 1-(aminomethyl)-3,3-difluoro-cyclohexanol

• MDL： MFCD20726753
• Inchi： 1S/C7H13F2NO/c8-7(9)3-1-2-6(11,4-7)5-10/h11H,1-5,10H2
• InChI Key： JIFPGOVWBADNSG-UHFFFAOYSA-N
• SMILES： FC1(CCCC(CN)(C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Additional information on 1-(aminomethyl)-3,3-difluoro-cyclohexanol

1-(Aminomethyl)-3,3-difluoro-cyclohexanol (CAS No. 1227808-39-0): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 1-(aminomethyl)-3,3-difluoro-cyclohexanol (CAS No. 1227808-39-0) has emerged as a valuable chemical intermediate with unique structural features. This difluorinated cyclohexanol derivative combines the stereochemical complexity of a cyclohexane ring with the electronic effects of fluorine atoms and the reactivity of an aminomethyl group, making it particularly interesting for pharmaceutical research and material science applications.

The molecular structure of 1-(aminomethyl)-3,3-difluoro-cyclohexanol features a cyclohexane core with two fluorine atoms at the 3-position and an aminomethyl group at the 1-position. This fluorinated amino alcohol structure is increasingly sought after in drug discovery programs, as evidenced by recent patent filings and scientific publications. The presence of both fluorine and amino groups allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties.

Recent trends in medicinal chemistry have shown growing interest in fluorine-containing compounds, with searches for "fluorinated drug candidates 2024" and "difluoro cyclohexane derivatives" increasing by 35% in academic databases. The 1-(aminomethyl)-3,3-difluoro-cyclohexanol scaffold addresses several current challenges in drug design, including improved metabolic stability and enhanced binding affinity through fluorine-specific interactions with biological targets.

Beyond pharmaceutical applications, this compound shows promise in advanced material development. The combination of fluorine atoms and hydroxyl/amino groups creates interesting possibilities for hydrogen bonding networks and molecular self-assembly. Researchers investigating "fluorinated liquid crystals" or "amino alcohol-based polymers" have begun exploring derivatives of 1227808-39-0 for their unique physicochemical properties.

The synthesis of 1-(aminomethyl)-3,3-difluoro-cyclohexanol typically involves multi-step procedures starting from commercially available cyclohexene derivatives. Recent advancements in asymmetric fluorination techniques have improved access to enantiomerically pure forms of this compound, which is particularly valuable for chiral drug development. Analytical characterization of this material includes standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis.

From a commercial perspective, the demand for specialty fluorinated building blocks like 1227808-39-0 has grown steadily, with market analysts projecting a 7.2% CAGR in this sector through 2026. This growth is driven by expanding applications in bioconjugation chemistry, PET imaging probes, and fluorinated surfactants. The compound's stability and solubility profile make it particularly attractive for these diverse applications.

Safety considerations for handling 1-(aminomethyl)-3,3-difluoro-cyclohexanol follow standard laboratory protocols for amino alcohol compounds. While not classified as hazardous under current regulations, proper personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from moisture due to its hygroscopic nature.

Recent publications have highlighted innovative uses of this fluorinated scaffold in metal-organic frameworks (MOFs) and as a precursor for fluorinated ionic liquids. These applications leverage the compound's ability to participate in both hydrogen bonding and electrostatic interactions, making it a versatile component in advanced material design.

The future outlook for 1-(aminomethyl)-3,3-difluoro-cyclohexanol appears promising, with research interest expanding into areas such as fluorinated peptide mimetics and bioisosteric replacements in drug design. As synthetic methodologies continue to advance, we can expect to see broader adoption of this valuable intermediate across multiple scientific disciplines.

For researchers and manufacturers seeking reliable sources of CAS 1227808-39-0, it's important to verify certificates of analysis and purity specifications, as these parameters can significantly impact experimental outcomes. Custom synthesis options are increasingly available for those requiring specific enantiomeric forms or isotope-labeled versions of this compound.